Cas no 869942-76-7 (3-Chloro-4-(1H-imidazol-1-yl)aniline)

• Product Name: 3-Chloro-4-(1H-imidazol-1-yl)aniline
• CAS No: 869942-76-7
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD04971002
• CID: 719094
• PubChem ID: 6484198
• Update Time: 2025-10-30

3-Chloro-4-(1H-imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(1H-imidazol-1-yl)aniline
• 3-Chloro-4-imidazol-1-yl-phenylamine
• Benzenamine,3-chloro-4-(1H-imidazol-1-yl)-
• 3-chloro-4-imidazolylphenylamine
• 3-chloro-4-imidazol-1-ylaniline
• CS-0268910
• A862944
• F83420
• EN300-145609
• 869942-76-7
• MFCD04971002
• AKOS000133955
• FT-0678734
• LS-02065
• SCHEMBL993086
• 3-Chloro-4-(1H-imidazol-1-yl)aniline, AldrichCPR
• DTXSID10424415
• STK349820
• 3-chloro-4-(imidazol-1-yl)aniline
• ALBB-005546
• BBL040080

• MDL： MFCD04971002
• Inchi： 1S/C9H8ClN3/c10-8-5-7(11)1-2-9(8)13-4-3-12-6-13/h1-6H,11H2
• InChI Key： QWZGGODEZYBJKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=NC=C1)N

Computed Properties

• Exact Mass: 193.04100
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 394.9°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.66
• PSA: 43.84000
• LogP: 2.68910

3-Chloro-4-(1H-imidazol-1-yl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 3-Chloro-4-(1H-imidazol-1-yl)aniline

Comprehensive Overview of 3-Chloro-4-(1H-imidazol-1-yl)aniline (CAS No. 869942-76-7): Properties, Applications, and Industry Insights

3-Chloro-4-(1H-imidazol-1-yl)aniline (CAS No. 869942-76-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine combines an imidazole ring with a chlorinated aniline moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine and targeted therapies.

The compound's molecular structure (C₉H₈ClN₃) features both electron-rich and electron-deficient regions, enabling diverse chemical transformations. This property has made 869942-76-7 valuable in developing small-molecule inhibitors, a hot topic in oncology and immunology research. Recent patent analyses reveal growing interest in derivatives of this compound for kinase inhibition applications, addressing the pharmaceutical industry's demand for novel cancer therapeutics with improved selectivity profiles.

From a synthetic chemistry perspective, 3-Chloro-4-(1H-imidazol-1-yl)aniline serves as a crucial building block for structure-activity relationship (SAR) studies. Its chloro-substituted aromatic system allows for efficient cross-coupling reactions, while the imidazole nitrogen provides coordination sites for metal catalysts. These characteristics make it particularly relevant in modern green chemistry applications, where researchers seek atom-economical routes to complex molecules—a key focus area in sustainable pharmaceutical manufacturing.

Analytical characterization of CAS 869942-76-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its tautomeric equilibrium in solution. The compound's stability under various pH conditions has become a subject of investigation, especially for formulators developing oral dosage forms. This aligns with current industry emphasis on drug bioavailability enhancement strategies, a frequently searched topic among medicinal chemists and formulation scientists.

In material science applications, the π-conjugated system of 3-Chloro-4-(1H-imidazol-1-yl)aniline has shown promise in developing organic electronic materials. Its ability to participate in charge-transfer complexes makes it interesting for optoelectronic devices research, coinciding with growing market interest in flexible electronics and OLED technologies. Computational studies of its electronic properties frequently appear in recent literature, addressing the scientific community's focus on materials informatics and property prediction using AI-assisted methods.

The safety profile of 869942-76-7 follows standard handling procedures for aromatic amines, with particular attention to photostability considerations during storage. Current good manufacturing practice (cGMP) guidelines recommend controlled environments for large-scale processing, reflecting the pharmaceutical industry's heightened quality standards. These aspects connect with trending searches about process safety and quality by design (QbD) principles in chemical production.

Market intelligence indicates steady growth in demand for 3-Chloro-4-(1H-imidazol-1-yl)aniline, particularly from contract research organizations specializing in fragment-based drug discovery. The compound's lead-like properties (molecular weight <300, moderate lipophilicity) make it attractive for hit-to-lead optimization programs. This correlates with increasing investment in orphan drug development, where such molecular scaffolds play crucial roles in addressing unmet medical needs.

Environmental fate studies of CAS 869942-76-7 derivatives have emerged as a niche research area, particularly regarding their biodegradation pathways. This reflects broader societal concerns about API pollution in waterways and the push for greener pharmaceuticals—subjects generating substantial academic and regulatory interest. The compound's ecotoxicological profile remains an active investigation area, especially for agrochemical applications where environmental persistence is a key consideration.

From a regulatory standpoint, 3-Chloro-4-(1H-imidazol-1-yl)aniline falls under standard chemical classification systems, with proper documentation required for international shipping. The scientific community continues to debate optimal analytical methodologies for its quantification in complex matrices, a topic frequently searched alongside method validation protocols. Recent advancements in chromatographic separation techniques have improved detection limits for this compound and its metabolites.

Future research directions for 869942-76-7 likely include exploration of its metal-organic frameworks (MOFs) applications and investigation of its supramolecular chemistry properties. These areas align with cutting-edge materials science trends and the growing intersection between chemical biology and nanotechnology. As synthetic methodologies advance, particularly in C-H activation chemistry, the compound's utility as a versatile intermediate is expected to expand further.